Cas no 2034561-00-5 (2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide)

• Product Name: 2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide
• CAS No: 2034561-00-5
• MF: C₁₆H₂₂N₄OS
• MW: 318.437081813812
• CID: 5907027
• PubChem ID: 119101671
• Update Time: 2025-10-29

2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide
• AKOS026693113
• 2-(benzylsulfanyl)-N-[3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl]acetamide
• 2-benzylsulfanyl-N-[3-methyl-1-(triazol-2-yl)butan-2-yl]acetamide
• 2-(benzylthio)-N-(3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-yl)acetamide
• F6514-7035
• 2034561-00-5

• Inchi： 1S/C16H22N4OS/c1-13(2)15(10-20-17-8-9-18-20)19-16(21)12-22-11-14-6-4-3-5-7-14/h3-9,13,15H,10-12H2,1-2H3,(H,19,21)
• InChI Key： WIZOCOYJFBDDFN-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NC(CN1N=CC=N1)C(C)C)=O

Computed Properties

• Exact Mass: 318.15143251g/mol
• Monoisotopic Mass: 318.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide

Introduction to 2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide (CAS No. 2034561-00-5)

2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide, identified by its CAS number 2034561-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule represents a novel structural motif that has garnered attention due to its potential biological activity and synthetic utility. The presence of multiple functional groups, including a benzylsulfanyl moiety and a 2H-1,2,3-triazol-2-yl substituent, suggests a rich chemical space for interaction with biological targets. The compound’s backbone, featuring an N-substituted amide linked to a butanoyl chain, further enhances its versatility in drug design.

The benzylsulfanyl group is known for its ability to modulate protein-protein interactions and enzyme activity through hydrophobic and sulfur-rich interactions. In contrast, the 1-(2H-1,2,3-triazol-2-yl) moiety introduces a heterocyclic ring system that is frequently employed in medicinal chemistry due to its stability and capacity to engage in hydrogen bonding networks. The combination of these features makes this compound a promising candidate for further exploration in the development of small-molecule inhibitors or modulators.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential pharmacological effects. Molecular docking studies have been particularly useful in predicting how this molecule might interact with specific enzymes or receptors. For instance, the benzylsulfanyl group could potentially disrupt binding pockets on enzymes such as kinases or proteases, while the triazole ring may stabilize interactions through hydrogen bonding with nucleophilic residues. Such insights are crucial for guiding experimental efforts toward optimizing bioactivity.

In parallel, synthetic chemists have been exploring novel methodologies to construct complex molecules like 2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide more efficiently. The use of transition-metal-catalyzed reactions has emerged as a powerful tool in this regard. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the benzylsulfanyl group seamlessly into the molecular framework. Additionally, copper-mediated triazole formation has allowed for the integration of the triazole ring under mild conditions. These advances not only streamline synthesis but also enable access to derivatives with tailored properties.

The biological evaluation of such compounds often involves high-throughput screening (HTS) platforms to identify hits with desirable activity profiles. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory effects on certain inflammatory pathways. The benzylsulfanyl moiety appears to contribute to anti-inflammatory activity by modulating signal transduction cascades, while the triazole ring may enhance binding affinity through specific interactions with target proteins. Further investigation into these mechanisms could uncover novel therapeutic strategies.

From a medicinal chemistry perspective, the structural flexibility of 2-(benzylsulfanyl)-N-3-methyl-1-(2H-1,2,3-triazol-2-yl)butan-2-ylacetamide offers numerous possibilities for derivatization. Functional groups such as amides and sulfides can be modified to fine-tune pharmacokinetic properties like solubility and metabolic stability. Additionally, bioisosteric replacements can be explored to maintain or improve activity while altering physicochemical characteristics. These strategies are essential for advancing candidates toward clinical development.

The role of computational modeling in drug discovery cannot be overstated. Quantum mechanical calculations have been used to elucidate electronic structures and predict reactivity patterns for this compound and its analogs. Such data help chemists design experiments more effectively by highlighting key interaction sites or potential liabilities early in the discovery process. Moreover, machine learning algorithms are being trained on large datasets of bioactive compounds to predict new scaffolds with high potential.

As interest in targeted therapies grows, so does the demand for innovative molecular tools like CAS No 2034561 00 5. Its unique combination of functional groups positions it as a valuable building block for libraries designed against diverse disease targets. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic benefits.

In conclusion,(benzylsulfanyl)-N-(3-methyl)-(triazol-butanamido) derivatives represent a fertile ground for medicinal chemistry innovation. The interplay between structure and function highlighted by this compound underscores the importance of interdisciplinary approaches in modern drug discovery. Continued research will likely uncover new applications for this class of molecules across multiple therapeutic areas.